Cas no 70616-71-6 (1H-Pyrazole-3-carboxylicacid, 1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo-)

• Product name: 1H-Pyrazole-3-carboxylicacid, 1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo-
• CAS No: 70616-71-6
• MF: C₁₀H₉N₃O₆S
• MW: 299.25996
• CID: 571084
• PubChem ID: 112435

1H-Pyrazole-3-carboxylicacid, 1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo-
• 1-(4-amino-2-sulfophenyl)-5-oxo-4H-pyrazole-3-carboxylic acid
• 1-(4-amino-2-sulphophenyl)-4,5-dihydro-5-oxo-1H-pyrazole-3-carboxylic acid
• 1-(4-Amino-2-sulfophenyl)-3-carboxy-5-pyrazolone
• 1-(4-amino-2-sulfophenyl)-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• NS00037071
• 1H-Pyrazole-3-carboxylic acid, 1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo-
• 70616-71-6
• EINECS 274-699-8
• DTXSID4072077

• Inchi： InChI=1S/C10H9N3O6S/c11-5-1-2-7(8(3-5)20(17,18)19)13-9(14)4-6(12-13)10(15)16/h1-3H,4,11H2,(H,15,16)(H,17,18,19)
• InChI Key： WXQMQGBHEYGHMN-UHFFFAOYSA-N
• SMILES： C1C(=NN(C1=O)C2=C(C=C(C=C2)N)S(=O)(=O)O)C(=O)O

Computed Properties

• Exact Mass: 299.02127
• Monoisotopic Mass: 299.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.88
• Refractive Index: 1.767
• PSA: 150.36